Over the past few years, studies in political ecology and environmental justice have been increasingly connecting the commons and social movements empirically, giving shape to a new, distinctive body of research on commons movements. In our review, we first organize and synthesize empirical lessons from this body of literature. We then highlight recent theoretical efforts made by scholars to both bridge and transcend the gap between the theory of the commons and social movement theory. As we illustrate, movements can help create and strengthen commons institutions and discourses, as well as rescale them horizontally and vertically. This is particularly evident in the context of rural community-rights movements in the global South, as well as in new water and food commons movements and community energy movements in both the global South and North. Commons institutions, in turn, can serve as the basis of social mobilization and become a key frame for social movements, as shown in the context of local environmental justice and livelihoods conflicts and anti-privatization struggles. Tensions and contradictions of commons-movement dynamics also exist and reflect trade-offs between diversity versus uniformization and organizational closure versus expansion of discourses and practices. Theoretically, there is an opportunity to cross boundaries from the theory of the commons to social movementtheory and vice versa, e.g., by highlighting the role of political opportunities and framing, and biophysical factors and polycentricity, respectively. More importantly, a new commons movements theory is emerging focusing on cross-scalar organizations, the virtuous cycles between commons projects and mobilization, and the processes of commons-making.

Biodiversity, a term now widely employed in science, policy, and wider society, has a burgeoning associated literature. We synthesize aspects of this literature, focusing on several key concepts, debates, patterns, trends, and drivers. We review the history of the term and the multiple dimensions and values of biodiversity, and we explore what is known and not known about global patterns of biodiversity. We then review changes in biodiversity from early human times to the modern era, examining rates of extinction and direct drivers of biodiversity change and also highlighting some less-well-studied drivers. Finally, we turn attention to the indirect drivers of global biodiversity loss, notably humanity's increasing global consumption footprint, and explore what might be required to reverse the ongoing decline in the fabric of life on Earth.

Community monitoring can track environmental phenomena, resource use, and natural resource management processes of concern to community members. It can also contribute to planning and decision-making and empower community members in resource management. While community monitoring that addresses the environmental crisis is growing, it also gathers data on other global challenges: climate change, social welfare, and health. Some environmental community monitoring programs are challenged by limited collective action and community participation, insufficient state responsiveness to data and proposals, and lack of sustainability over time. Additionally, community members monitoring the environment are increasingly harassed and sometimes killed. Community monitoring is more effective with improved data collection, improved data management and sharing, andstronger efforts to meet community information needs, enable conflict resolution, and strengthen self-determination. Other promising areas for development are further incorporating governance issues, embracing integrated approaches at the community level, and establishing stronger links to national and global frameworks.

Polarization in the United States and around the world is of growing concern. Polarization is about more than just differences in opinions in society. It occurs when groups increasingly diverge in either actual or perceived differences in opinion and can involve both disagreements about issues and negative views of other groups. Since most environmental problems are collective action problems, polarization may interfere with the kinds of deliberation and collaborations needed for effective environmental decision-making. In this review, we examine how polarization influences environmental decision-making and what strategies could be useful for preventing or reducing the negative consequences of polarization. Evidence about the extent of polarization among citizens suggests the current situation may be less severe than is sometimes assumed. The coevolution of individual views, network interactions, and social media that cause polarization is complex and subject to rapid change. However, there are interventions that seem to be effective at reducing polarization.Expected final online publication date for the Annual Review of Environment and Resources, Volume 48 is October 2023. Please see http://www.annualreviews.org/page/journal/pubdates for revised estimates.

The water, sanitation, and solid waste sectors are closely related and have many interactions between their respective service chains in low- and middle-income countries. Currently, these interactions mostly lead to cross-contamination, and opportunities for co-benefits are seldom realized. This review presents the key advancements within each of these three development sectors in the past two decades. We identify numerous similarities such as decentralization, resource recovery, community involved planning, and digitalization. Despite the potential for synergies and the opportunities to maximize positive interactions, there have been few attempts to break the existing sectoral silos in order to integrate these three service chains. We argue that, with the right enabling environment, an integrated approachto holistically planning and implementing water supply, sanitation, and solid waste management can create positive interactions resulting in co-benefits among complementary development goals.

Oceans play critical roles in the lives, economies, cultures, and nutrition of people globally, yet face increasing pressures from human activities that put those benefits at risk. To anticipate the future of the world's ocean, we review the many human activities that impose pressures on marine species and ecosystems, evaluating their impacts on marine life, the degree of scientific uncertainty in those assessments, and the expected trajectory over the next few decades. We highlight that fundamental research should prioritize areas of high potential impact and greater uncertainty about ecosystem vulnerability, such as emerging fisheries, organic chemical pollution, seabed mining, and the interactions of cumulative pressures, and deprioritize research on areas that demonstrate little impact or are well understood, such as plastic pollution and ship strikes to marine fauna. There remains hope for a productive and sustainable future ocean, but the window of opportunity for action is closing.

Coastal settlements, home to more than three billion people and growing rapidly, are highly vulnerable to climate change. Increasingly, there are calls for climate adaptation that goes beyond business-as-usual approaches, transforms socioeconomic systems, and addresses underlying drivers of vulnerability. Although calls for transformational adaptation are growing, greater clarity is needed on what transformation means in context in order to bridge the gap between theory and practice. This article reviews the theoretical literature on transformational adaptation, as well as practitioner frameworks and case studies of urban coastal adaptation. The article discusses specific challenges for transformational adaptation and its governance in coastal cities. In doing so, this review contributes to the growing debate about operationalizing the concept of transformational adaptation in the context of coastal cities and offers insights to ensure that transformation processes are inclusive and equitable.

The academic public health and biomedical communities have a long history of researching and documenting the adverse impacts of pollution on human health. However, the healthcare industry itself is a major contributor to pollution as well as the greenhouse gas (GHG) emissions responsible for global warming. For example, the health sectors of the United States, Australia, England, and Canada are estimated to emit a combined 748 million metric tons of carbon dioxide equivalents annually, equivalent to a nation that would rank seventh in the world for GHG emissions. Moreover, the healthcare sector is a major consumer of natural resources, thereby contributing to the imbalances characteristic of what is increasingly being referred to as the Anthropocene and a threat to planetary health. In this article, we summarize current information on the healthcare industry's environmental footprint and the potential for markedly reducing that footprint by applying the principles and tools of sustainability science. We discuss some of the industry's special challenges, including those associated with new construction (which have undergone relatively little examination in relation to sustainability, despite predictions of accelerated growth). We examine current ideas and efforts to advance sustainability solutions in the healthcare industry, in high-, middle-, and low-income countries alike, where the healthcare industry can be expected to grow the fastest. Finally, we review case studies and discuss research needs.

Much of the global population spends most of their time indoors; however, air pollution measurement, a proxy of exposure, occurs primarily outdoors. This fundamental disconnect between where the people are and where the measurements are made likely leads to misestimation of the true burden of air pollution on human health, which is already substantial, with exposure leading to approximately 6.7 million deaths yearly. In this review, we describe the two disparate but linked fields commonly referred to as indoor air pollution and household air pollution. Both fields focus on the measurement and characterization of exposures and subsequent health effects that occur primarily in the indoor environment. The former tends to focus on issues in the developed world, whereas the latter focuses on issues in low- and middle-income countries reliant on solid fuels, like wood, dung, coal, and crop residues, for basic household energy needs. Both lead to substantial exposures to air pollutants that are damaging to human health. We describe and contrast both contexts and provide potential topics for conversation between the disciplines.

In recent years, machine learning has proven to be a powerful tool for deriving insights from data. In this review, we describe ways in which machine learning has been leveraged to facilitate the development and operation of sustainable energy systems. We first provide a taxonomy of machine learning paradigms and techniques, along with a discussion of their strengths and limitations. We then provide an overview of existing research using machine learning for sustainable energy production, delivery, and storage. Finally, we identify gaps in this literature, propose future research directions, and discuss important considerations for deployment.